Cas no 1853080-59-7 (1-(3-Amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol)
1-(3-Amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1853080-59-7
- EN300-783606
- 1-(3-Amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol
- 1-(3-Amino-1,2,4-triazol-1-yl)-2-methylpropan-2-ol
- 1H-1,2,4-Triazole-1-ethanol, 3-amino-α,α-dimethyl-
-
- Inchi: 1S/C6H12N4O/c1-6(2,11)3-10-4-8-5(7)9-10/h4,11H,3H2,1-2H3,(H2,7,9)
- InChI Key: GJBNMUMKQJWULT-UHFFFAOYSA-N
- SMILES: OC(C)(C)CN1C=NC(N)=N1
Computed Properties
- Exact Mass: 156.10111102g/mol
- Monoisotopic Mass: 156.10111102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 77Ų
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- Boiling Point: 360.3±44.0 °C(Predicted)
- pka: 14.34±0.29(Predicted)
1-(3-Amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-783606-0.05g |
1-(3-amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol |
1853080-59-7 | 95.0% | 0.05g |
$647.0 | 2025-02-22 | |
| Enamine | EN300-783606-0.1g |
1-(3-amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol |
1853080-59-7 | 95.0% | 0.1g |
$678.0 | 2025-02-22 | |
| Enamine | EN300-783606-0.25g |
1-(3-amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol |
1853080-59-7 | 95.0% | 0.25g |
$708.0 | 2025-02-22 | |
| Enamine | EN300-783606-0.5g |
1-(3-amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol |
1853080-59-7 | 95.0% | 0.5g |
$739.0 | 2025-02-22 | |
| Enamine | EN300-783606-1.0g |
1-(3-amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol |
1853080-59-7 | 95.0% | 1.0g |
$770.0 | 2025-02-22 | |
| Enamine | EN300-783606-2.5g |
1-(3-amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol |
1853080-59-7 | 95.0% | 2.5g |
$1509.0 | 2025-02-22 | |
| Enamine | EN300-783606-5.0g |
1-(3-amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol |
1853080-59-7 | 95.0% | 5.0g |
$2235.0 | 2025-02-22 | |
| Enamine | EN300-783606-10.0g |
1-(3-amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol |
1853080-59-7 | 95.0% | 10.0g |
$3315.0 | 2025-02-22 |
1-(3-Amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 1-(3-Amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol
Comprehensive Guide to 1-(3-Amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol (CAS No. 1853080-59-7): Properties, Applications, and Market Insights
1-(3-Amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol (CAS No. 1853080-59-7) is a specialized chemical compound gaining attention in pharmaceutical and agrochemical research. This heterocyclic amine derivative combines a 1,2,4-triazole core with a branched alcohol functionality, making it valuable for designing bioactive molecules. With molecular formula C6H12N4O and molecular weight 156.19 g/mol, this white to off-white crystalline powder exhibits unique hydrogen bonding capabilities due to its amino-triazole and hydroxyl groups.
The compound's thermal stability (decomposition >200°C) and moderate water solubility (≈50 mg/mL at 25°C) make it suitable for various formulation applications. Researchers particularly value its dual functional groups - the nucleophilic 3-amino-1,2,4-triazole moiety and the sterically hindered tertiary alcohol, which enable diverse chemical modifications. Recent studies highlight its potential as a pharmacophore building block in kinase inhibitors and antimicrobial agents, addressing growing concerns about antibiotic resistance.
In pharmaceutical applications, 1-(3-Amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol serves as a key intermediate for small molecule drug discovery. Its structural features appear in compounds targeting inflammatory diseases and metabolic disorders, aligning with current precision medicine trends. The agrochemical sector utilizes derivatives as plant growth regulators and fungicide synergists, responding to the global demand for sustainable crop protection solutions. Analytical methods like HPLC-UV (typically >98% purity) and LC-MS are standard for quality control.
The synthesis typically involves N-alkylation of 3-amino-1,2,4-triazole with 2-methyl-2-oxiranylpropane, followed by careful purification. Manufacturers emphasize green chemistry principles to reduce environmental impact, reflecting industry shifts toward eco-friendly production. Storage recommendations include airtight containers under inert gas at 2-8°C to prevent moisture absorption and oxidative degradation.
Market analysis shows growing demand for 1-(3-Amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol in Asia-Pacific research hubs, driven by increased drug discovery investments. Suppliers differentiate through custom synthesis services and GMP-grade batches for preclinical studies. Regulatory compliance follows REACH and FDA guidelines for research chemicals, with proper SDS documentation ensuring safe handling.
Emerging applications include metal-organic frameworks (MOFs) for gas storage and corrosion inhibitors in industrial coatings. The compound's chelation properties are being explored in catalysis and material science, particularly for renewable energy technologies. These developments position CAS 1853080-59-7 as a versatile intermediate in next-generation materials.
Researchers frequently search for 1-(3-Amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol solubility data, synthetic protocols, and safety profile information. The compound's structure-activity relationships in medicinal chemistry remain a hot topic, with computational studies predicting novel bioactive derivatives. Proper waste disposal methods and scalability of synthesis are additional focus areas for industrial applications.
Future perspectives suggest expanded use in bioconjugation chemistry and prodrug design, leveraging its reactive sites. The compound's role in developing antiviral agents has gained attention post-pandemic, particularly for RNA-targeting therapeutics. Continuous optimization of crystallization processes aims to improve yield and purity for commercial-scale production.
1853080-59-7 (1-(3-Amino-1H-1,2,4-triazol-1-yl)-2-methylpropan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)